Cas no 737727-70-7 (Ethanone,2-amino-1-(1-azabicyclo[2.2.1]hept-4-yl)-)

• Product Name: Ethanone,2-amino-1-(1-azabicyclo[2.2.1]hept-4-yl)-
• CAS No: 737727-70-7
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 559844
• Update Time: 2024-03-05

Ethanone,2-amino-1-(1-azabicyclo[2.2.1]hept-4-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-amino-1-(1-azabicyclo[2.2.1]hept-4-yl)-
• Ethanone, 2-amino-1-(1-azabicyclo[2.2.1]hept-4-yl)- (9CI)
• Ethanone, 2-amino-1-(1-azabicyclo[2.2.1]hept-4-yl)-

• Inchi： 1S/C8H14N2O/c9-5-7(11)8-1-3-10(6-8)4-2-8/h1-6,9H2
• InChI Key： BMGATPXRZGTPLM-UHFFFAOYSA-N
• SMILES： C(=O)(C12CN(CC1)CC2)CN

Computed Properties

• Exact Mass: 154.111
• Monoisotopic Mass: 154.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3A^2

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 243.3±25.0 °C(Predicted)
• pka: 9.11±0.40(Predicted)